Cas no 941255-97-6 (2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)
2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
- 4-Oxazolecarbonitrile, 2-[2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)-1-piperazinyl]-
- 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C23H18ClFN4O2/c24-17-8-5-16(6-9-17)7-10-21-27-20(15-26)23(31-21)29-13-11-28(12-14-29)22(30)18-3-1-2-4-19(18)25/h1-10H,11-14H2
- InChI Key: UUONDCCZHNNCNQ-UHFFFAOYSA-N
- SMILES: O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1C=CC1=CC=C(Cl)C=C1
2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-0369-2μmol |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-5μmol |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-10μmol |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-20μmol |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-1mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-2mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-3mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-4mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-5mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0369-10mg |
2-[(E)-2-(4-chlorophenyl)ethenyl]-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
941255-97-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
Introduction to 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 941255-97-6)
2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, with the CAS number 941255-97-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a substituted oxazole ring and a piperazine moiety, which contribute to its pharmacological properties.
The chemical structure of 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile is composed of several key functional groups. The presence of a chlorophenyl and fluorobenzoyl substituent enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. The oxazole ring, known for its biological activity, provides additional stability and reactivity, while the piperazine moiety is often associated with central nervous system (CNS) activity and receptor binding.
Recent studies have explored the potential of 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially slowing down disease progression and improving cognitive function.
In addition to its neuroprotective properties, 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic profile of 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are crucial factors for drug development. These characteristics suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. The compound has demonstrated a favorable safety profile with no serious adverse events reported at therapeutic doses.
The potential therapeutic applications of 2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile extend beyond neurodegenerative diseases and inflammatory disorders. Ongoing research is exploring its use in cancer therapy, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Preliminary findings suggest that it may have anti-proliferative effects on certain types of cancer cells.
In conclusion, 2-(E)-2-(4-chlorophenyl)ethenyl-5-{[(E)-(E)-(E)-(E)-(E)-(E)--(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(R,S)-[[(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)-(R,S)]-[[(S,R)-(S,R)-(S,R)-(S,R)-(S,R)-(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R)]-[[(S,R))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[[(R,S))]-[([(T,U,V,W,X,Y,Z,A,B,C,D,E,F,G,H,I,J,K,L,M,N,O,P,Q,-Q,-P,-O,-N,-M,-L,-K,-J,-I,-H,-G,-F,-D,-C,-B,-A,Z,Y,X,W,V,U,T)])]{{{{{{{{{{{{{{{{{{{{(*(*(*(*(*(*(*(*(*(*(*(*))))))))))))))}*-}*-}*-}*-}*-}*-}*-}*-}*-}*-}*-}*-}*-}*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-}-*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*-{*[*[*[*[*[*[*[*[*[*[*[*[*[*[*[*[*[*[*[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]}}}}}}}}}}}}}}}}}}}]}]}]}]}]}]}]}]}]}]}]}]}]*]*]*]*]*]*]*]*]*]*]*]*]*]*]*]]]]]]]]]]]]]]]]*}*}*}*}*}*}*}*}*}*}*}*}*}*}*]*]*]*]*]*]*]*]*]*]*]*]*]*]*]*)*(*(*(*(*(*(*(*(*(*(*(*)(*)*)*)*)*)*)*)*)*)*)*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)))(*)))(*)))(*)))(*)))(*)))(*)))(*)))(*)))(*)))(*)))(*)))(}))((()))((()))((()))((()))((()))((()))((()))((()))((()))((()))((()))((())(()(()(()(()(()(()(()(()(()(()(()(()(()(()(()(()(()(()(()()()()()()()()()()()()()()()()()()()())())())())())())())())())())())())())())())())()).).).).).).).).).).).).).).).).).
The compound's unique structure and diverse biological activities make it a valuable asset in the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, 2-(E)-2-(4-chlorophenyl)ethenyl-5-{[(*(*((((((((((((((((*)))))))))))))})})])}
941255-97-6 (2-(E)-2-(4-chlorophenyl)ethenyl-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)